Cas no 13737-92-3 (5-amino-2-(heptyloxy)benzoic acid)

• Product name: 5-amino-2-(heptyloxy)benzoic acid
• CAS No: 13737-92-3
• MF: C₁₄H₂₁NO₃
• MW: 251.3214
• CID: 1244449
• PubChem ID: 26239

5-amino-2-(heptyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(heptyloxy)benzoic acid
• 5-amino-2-heptoxybenzoic acid
• M & B 8910
• starbld0039916
• MFCD01660456
• BENZOIC ACID, 5-AMINO-2-(HEPTYLOXY)-
• 13737-92-3
• DTXSID80160151
• AKOS009476316
• BRN 2976334

• Inchi： InChI=1S/C14H21NO3/c1-2-3-4-5-6-9-18-13-8-7-11(15)10-12(13)14(16)17/h7-8,10H,2-6,9,15H2,1H3,(H,16,17)
• InChI Key： JWTCQQIBIXZJMM-UHFFFAOYSA-N
• SMILES： CCCCCCCOC1=C(C=C(C=C1)N)C(=O)O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.6Ų